N-benzoyl-4-benzylpiperazine-1-carboxamide

• IUPAC Name: N-benzoyl-4-benzylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H21N3O2/c23-18(17-9-5-2-6-10-17)20-19(24)22-13-11-21(12-14-22)15-16-7-3-1-4-8-16/h1-10H,11-15H2,(H,20,23,24)
• InChI Key: PNFVYNOFBMTGQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

“N-benzoyl-4-benzylpiperazine-1-carboxamide” is a chemical compound. It is also known as 4-benzylpiperazine-1-carboxamide. The compound has a molecular weight of 219.29.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H17N3O/c13-12(16)15-8-6-14(7-9-15)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,13,16). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder. The compound is stored at room temperature.

Mechanism of Action

Target of Action

• Specifically, BZP interacts with the serotonin reuptake transporter (SERT), leading to increased serotonin concentrations in the extracellular fluid surrounding cells. This activation of serotonin receptors contributes to its effects .

Mode of Action

• These combined effects contribute to BZP’s stimulant and euphoriant properties .

Biochemical Pathways

• Dopamine modulation affects reward pathways and motor function .

Pharmacokinetics

• Excretion : Renal excretion .

Result of Action

• Adverse effects may include acute psychosis, renal toxicity, and seizures .

Action Environment

• BZP’s recreational use often occurs in social settings, affecting its perceived effects .

Advantages and Limitations for Lab Experiments

N-benzoyl-4-benzylpiperazine-1-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be easily scaled up for commercial production. This compound has also been extensively studied for its pharmacological properties and has shown promising results in various preclinical studies. However, there are also some limitations to the use of this compound in lab experiments. The exact mechanism of action of this compound is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for the study of N-benzoyl-4-benzylpiperazine-1-carboxamide. One potential direction is the development of this compound analogs with improved pharmacological properties. Another direction is the study of this compound in clinical trials for its potential use in the treatment of various neurological disorders. Further research is also needed to fully understand the mechanism of action of this compound and its potential use in various applications.
In conclusion, this compound (this compound) is a piperazine derivative that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in various preclinical studies for its potential therapeutic applications. Further research is needed to fully understand the mechanism of action of this compound and its potential use in various applications.

Scientific Research Applications

N-benzoyl-4-benzylpiperazine-1-carboxamide has been extensively studied for its potential therapeutic applications in various preclinical studies. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. This compound has also been studied for its potential use in the treatment of neuropathic pain and inflammation.

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.